![molecular formula C9H10ClN3O2 B6277075 6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride CAS No. 1643153-28-9](/img/no-structure.png)
6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride
Overview
Description
6,8-Dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride (6,8-DMIPH) is a synthetic chemical compound that belongs to the imidazopyridine family. This compound has been extensively studied due to its unique properties, which make it a useful reagent in various laboratory experiments. 6,8-DMIPH has been used in a variety of scientific research applications, including biochemical and physiological studies, as well as drug design and development.
Scientific Research Applications
6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride has been widely used in a variety of scientific research applications. It has been used as a model compound for drug design and development, as well as for the study of biochemical and physiological processes. 6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride has also been used in the synthesis of various other compounds, such as polymers and heterocyclic compounds.
Mechanism of Action
The exact mechanism of action of 6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride is still not fully understood. However, it is believed to interact with various biological molecules, such as proteins, enzymes, and DNA. It is thought to inhibit the activity of certain enzymes, which can lead to changes in the biochemical and physiological processes of the body.
Biochemical and Physiological Effects
6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, which can lead to changes in the metabolism of cells. It has also been shown to have an anti-inflammatory effect, as well as a neuroprotective effect. In addition, 6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride has been found to have an anti-cancer effect, as well as an anti-microbial effect.
Advantages and Limitations for Lab Experiments
6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride has several advantages for use in laboratory experiments. It is relatively stable and can be stored for long periods of time. It is also relatively non-toxic, making it safe to handle in the laboratory. However, there are also some limitations to using 6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride in laboratory experiments. It is not very soluble in water, and it can be difficult to work with in certain laboratory conditions.
Future Directions
There are several potential future directions for the use of 6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride. One potential direction is the development of new drugs based on 6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride. Another potential direction is the use of 6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride in the synthesis of new polymers and heterocyclic compounds. Additionally, 6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride could be used to study the effects of various biological molecules on biochemical and physiological processes. Finally, 6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride could be used to develop new methods for the detection and diagnosis of various diseases.
Synthesis Methods
6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride can be synthesized in a two-step process. First, the starting material, 1-methylimidazo[1,2-a]pyrazine-2-carboxylic acid (MIPC), is reacted with dimethylformamide (DMF) in the presence of anhydrous sodium acetate and a catalytic amount of pyridine. This reaction produces a mixture of 6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride and 4,5-DMIPH in a ratio of 1:1. This mixture is then reacted with hydrochloric acid to produce 6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride involves the reaction of 2,6-dimethylpyrazine-3,5-dicarboxylic acid with methyl iodide followed by cyclization with ammonium chloride to form 6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid. The resulting acid is then treated with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2,6-dimethylpyrazine-3,5-dicarboxylic acid", "methyl iodide", "ammonium chloride", "hydrochloric acid" ], "Reaction": [ "2,6-dimethylpyrazine-3,5-dicarboxylic acid is reacted with methyl iodide in the presence of a base such as potassium carbonate to form the methyl ester.", "The resulting methyl ester is then treated with ammonium chloride and heated to induce cyclization, forming 6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid.", "The resulting acid is then treated with hydrochloric acid to form the hydrochloride salt of 6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid." ] } | |
CAS RN |
1643153-28-9 |
Product Name |
6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride |
Molecular Formula |
C9H10ClN3O2 |
Molecular Weight |
227.6 |
Purity |
95 |
Origin of Product |
United States |
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